(R)-2-([2,2'-Bipyridin]-6-yl)-4-(tert-butyl)-4,5-dihydrooxazole

Specification

• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol
• IUPAC Name: (4R)-4-tert-butyl-2-(6-pyridin-2-ylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• Standard InChI: InChI=1S/C17H19N3O/c1-17(2,3)15-11-21-16(20-15)14-9-6-8-13(19-14)12-7-4-5-10-18-12/h4-10,15H,11H2,1-3H3/t15-/m0/s1
• Standard InChI Key: DBVSDWGHUBOUNP-HNNXBMFYSA-N
• Isomeric SMILES: CC(C)(C)[C@@H]1COC(=N1)C2=CC=CC(=N2)C3=CC=CC=N3
• SMILES: CC(C)(C)C1COC(=N1)C2=CC=CC(=N2)C3=CC=CC=N3
• Canonical SMILES: CC(C)(C)C1COC(=N1)C2=CC=CC(=N2)C3=CC=CC=N3

Introduction

(R)-2-([2,2'-Bipyridin]-6-yl)-4-(tert-butyl)-4,5-dihydrooxazole is a chiral compound, specifically the R-enantiomer, with a molecular formula of C₁₇H₁₉N₃O and a molecular weight of 281.35 g/mol. This compound is an oxazole derivative, which includes a bipyridinyl moiety and a tert-butyl group attached to the oxazole ring. The compound's structure is characterized by its optical activity due to the presence of a chiral center.

Synthesis and Preparation

The synthesis of (R)-2-([2,2'-Bipyridin]-6-yl)-4-(tert-butyl)-4,5-dihydrooxazole typically involves asymmetric synthesis methods to achieve high enantiomeric purity. The specific synthesis route may vary depending on the starting materials and the desired level of purity. Common methods for synthesizing oxazole derivatives include condensation reactions between appropriate aldehydes and amino acids or their derivatives, followed by cyclization steps.

Biological and Chemical Applications

While specific biological applications of (R)-2-([2,2'-Bipyridin]-6-yl)-4-(tert-butyl)-4,5-dihydrooxazole are not widely documented, oxazole derivatives in general have been explored for various pharmacological activities. These include antimicrobial, anticancer, and antiviral properties, depending on the substituents attached to the oxazole ring. The presence of a bipyridinyl group could potentially enhance interactions with biological targets due to its planar, aromatic structure.

Research Findings and Future Directions

Research on oxazole derivatives often focuses on their potential as lead compounds for drug development. The bipyridinyl moiety in (R)-2-([2,2'-Bipyridin]-6-yl)-4-(tert-butyl)-4,5-dihydrooxazole could be exploited for its ability to interact with metal ions or biological macromolecules, which might enhance its biological activity. Future studies could involve screening this compound for specific biological activities, such as antimicrobial or anticancer effects, and exploring its potential as a scaffold for further chemical modification.

Availability and Suppliers

(R)-2-([2,2'-Bipyridin]-6-yl)-4-(tert-butyl)-4,5-dihydrooxazole is available from various chemical suppliers, including Ambeed and Reagentia, often with high enantiomeric purity (≥97% ee). It is marketed for research purposes only.

Supplier	Product Details
Ambeed	CAS: 2757082-47-4, ≥97% ee
Reagentia	CAS: 2757082-47-4, 100 mg to 1 g quantities